1-(4-Ethynylphenyl)-4-methyl-1h-imidazole

• Molecular Formula: C12H10N2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 1-(4-ethynylphenyl)-4-methylimidazole
• InChI: InChI=1S/C12H10N2/c1-3-11-4-6-12(7-5-11)14-8-10(2)13-9-14/h1,4-9H,2H3
• InChI Key: HQYNQKXIIQRBJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=CC=C(C=C2)C#C

Description

1-(4-Ethynylphenyl)-4-methyl-1h-imidazole is a useful research compound. Its molecular formula is C12H10N2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-fluorobenzaldehyde (5.0 g, 40 mmol) in 60 mL of DMF was treated with 4-methylimidazole (6.6 g, 81 mmol) and K2CO3 (8.4 g, 60 mmol) and warmed to 100° C. Stirred overnight. Diluted with EtOAc, washed with sat'd NaHCO3, dried (Na2SO4), concentrated to give a 4:1 mixture of imidazole regioisomers. Recrystallization from EtOH gave a single regioisomer. A portion of the aldehyde (500 mg, 2.69 mmol) was dissolved in 10 mL of MeOH, treated with K2CO3 (740 mg, 5.4 mmol) and dimethyl (1-diazo-2-oxopropyl)phosphonate (620 mg, 3.2 mmol) and stirred overnight. Diluted with DCM and washed with water. Dried (Na2SO4), conc. Chromatography on silica (0-20% MeOH/DCM) gave the desired alkyne (400 mg; 82%):